Cas no 2171625-52-6 (3-({bicyclo3.2.1octan-3-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({bicyclo3.2.1octan-3-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171625-52-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5877304
• PubChem ID: 165877249
• Update Time: 2025-06-10

3-({bicyclo3.2.1octan-3-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo3.2.1octan-3-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-({bicyclo[3.2.1]octan-3-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171625-52-6
• EN300-1533341

• Inchi： 1S/C27H30N2O5/c30-25(31)14-24(26(32)28-18-12-16-9-10-17(11-16)13-18)29-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23-24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KKYWXKSJNRLOLR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC2CCC(C1)C2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({bicyclo3.2.1octan-3-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-({bicyclo3.2.1octan-3-ylcarbamoyl})-3-({(9H-fluoren-9-yl)methoxycarbonylamino})propanoic Acid (CAS No. 2171625-52-6)

3-({bicyclo3.2.1octan-3-ylcarbamoyl})-3-({(9H-fluoren-9-yl)methoxycarbonylamino})propanoic acid, identified by its CAS number 2171625-52-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of bicyclic structures and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a central propanoic acid backbone, modified at both ends with distinct functional groups. The N-terminal amine group is protected by a methoxycarbonyl (Moc) group derived from 9H-fluoren-9-yl, while the C-terminal carboxylic acid is converted into a carbamoyl group linked to a bicyclo[3.2.1]octan-3-yl moiety. This unique arrangement of heterocyclic and aromatic rings provides the molecule with a high degree of steric complexity, which can influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate bicyclic scaffolds, as these structures often exhibit enhanced binding affinity and selectivity towards biological receptors. The bicyclo[3.2.1]octan-3-yl group in this compound is particularly noteworthy, as it has been shown to contribute to the stability and bioavailability of drug-like molecules. Furthermore, the presence of the fluorenylmethoxycarbonyl group suggests potential applications in peptidomimetics and protein inhibition studies.

The synthesis of 3-{(bicyclo[3.2.1]octan-3-yl)carbamoyl}-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid involves multiple steps, including the formation of peptide-like linkages and the introduction of cyclic structures. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been employed to achieve high yields and purity levels. The use of protecting groups, such as the Moc group on the amine moiety, is crucial for preventing unwanted side reactions during multi-step synthesis.

The pharmacological properties of this compound have been explored in several preclinical studies, where it has demonstrated potential as an inhibitor of various enzymes and receptors implicated in human diseases. Notably, research has indicated that derivatives of this compound may exhibit inhibitory activity against kinases and proteases, which are key targets in oncology and inflammatory diseases. Additionally, the fluorene-based moiety has been associated with improved pharmacokinetic profiles, including enhanced solubility and metabolic stability.

One of the most compelling aspects of 3-{(bicyclo[3.2.1]octan-3-yl)carbamoyl}-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid is its versatility in medicinal chemistry applications. By modifying either the bicyclo[3.2.1]octan ring or the fluorene substituent, chemists can generate a library of analogs with tailored biological activities. This flexibility has allowed researchers to optimize potency, selectivity, and pharmacokinetic properties for specific therapeutic indications.

The latest advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling techniques have been utilized to predict binding affinities and identify potential lead candidates before experimental synthesis begins. These computational approaches have significantly reduced the time and resources required for hit identification and optimization.

In conclusion, 3-{(bicyclo[3.2.1]octan-3-yl)carbamoyl}-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid (CAS No. 2171625-52-6) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for designing novel therapeutic agents targeting various human diseases.